p-Methoxybenzylideneacetone
Overview
Description
p-Methoxybenzylideneacetone (also known as 1-(p-Methoxyphenyl)-1-buten-3-one, 4-Methoxybenzalacetone, and other synonyms) is a chemical compound with the molecular formula C11H12O2 . It has a molecular weight of 176.21 g/mol .
Synthesis Analysis
The synthesis of this compound has been reported in the literature. For example, one study describes the asymmetric palladium-catalyzed decarboxylative allylic alkylation of differentially N-protected piperazin-2-ones, which allows the synthesis of a variety of highly enantioenriched tertiary piperazine-2-ones .
Molecular Structure Analysis
The molecular structure of this compound can be represented by several descriptors. The IUPAC name is (E)-4-(4-methoxyphenyl)but-3-en-2-one . The InChI code is InChI=1S/C11H12O2/c1-9(12)3-4-10-5-7-11(13-2)8-6-10/h3-8H,1-2H3/b4-3+ . The Canonical SMILES code is CC(=O)C=CC1=CC=C(C=C1)OC .
Physical and Chemical Properties Analysis
It is stable under ambient temperature and is non-hazardous . It is soluble in DMSO .
Scientific Research Applications
DBA Analogs in Controlled Drug Release and Tissue Engineering Research by Alcántara Blanco et al. (2020) has demonstrated the encapsulation of dibenzylideneacetone (DBA) analogs in poly(lactic acid) (PLA) membranes, highlighting their potential applications in controlled drug release systems and tissue engineering. This study focuses on two DBA analogs, DBA-1 and DBA-2, showing their potential for non-toxic use in human blood red cells at specific concentrations. Their hydrolytic degradation under various pH conditions has been studied, indicating significant applications in biomedical fields (Alcántara Blanco et al., 2020).
Nonlinear Optical Applications The study by Ravindra et al. (2008) synthesized a chalcone molecule, p-methoxy dibenzylideneacetone (PDBA), and explored its application in nonlinear optics. PDBA's high second harmonic generation (SHG) efficiency, due to its unique molecular structure and hydrogen bond interactions, makes it a potential candidate for SHG applications. This is further supported by its transparency in the visible to near-infrared region and its thermal stability (Ravindra et al., 2008).
Palladium(0) Catalyst in Polymerization Saito and Wakatsuki (2012) investigated the use of Pd(dibenzylideneacetone)2 as a catalyst in the polymerization of norbornene and its derivatives. Their research sheds light on the potential of using such catalysts in developing high-molecular-weight polymers with specific properties, highlighting another significant application of DBA analogs in polymer chemistry (Saito & Wakatsuki, 2012).
Antibacterial and Cytotoxicity Studies of N-Heterocyclic Carbene-Silver Complexes Patil et al. (2010) synthesized p-methoxybenzyl-substituted N-heterocyclic carbene-silver complexes and evaluated their antibacterial activity and cytotoxicity. These complexes demonstrated high antibacterial activity and were tested for their effects on the Caki-1 cell line, indicating their potential use in medical applications (Patil et al., 2010).
Mechanism of Action
Target of Action
Related compounds such as diethoxyp(v)tetrakis(p-methoxyphenyl)porphyrin have been studied for their photodynamic action . These compounds aggregate in an aqueous solution, suppressing their photodynamic activity . In the presence of human serum albumin (HSA), a water-soluble protein, the aggregation states are resolved and form a binding complex between P(V)porphyrin and HSA .
Mode of Action
Related compounds like para-methoxyphenylpiperazine have been shown to exert a major part of their mechanism of action as nonselective serotonin receptor agonists .
Biochemical Pathways
Related compounds like diethoxyp(v)tetrakis(p-methoxyphenyl)porphyrin photosensitize the oxidation of the tryptophan residue of hsa under the irradiation of long-wavelength visible light .
Pharmacokinetics
These compounds display favorable pharmacokinetics with high area under the curve, Cmax, and Tmax levels . The oral bioavailability of these compounds ranged from 6% to 42% .
Result of Action
Related compounds like para-methoxyphenylpiperazine have been found to inhibit the reuptake and induce the release of monoamine neurotransmitters .
Action Environment
Related compounds like n-p-methoxyphenylamines have been shown to undergo efficient deprotection through anodic oxidation in acidic medium .
Properties
IUPAC Name |
(E)-4-(4-methoxyphenyl)but-3-en-2-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12O2/c1-9(12)3-4-10-5-7-11(13-2)8-6-10/h3-8H,1-2H3/b4-3+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WRRZKDVBPZBNJN-ONEGZZNKSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C=CC1=CC=C(C=C1)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)/C=C/C1=CC=C(C=C1)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9061338, DTXSID301282472 | |
Record name | 3-Buten-2-one, 4-(4-methoxyphenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID9061338 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (3E)-4-(4-Methoxyphenyl)-3-buten-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301282472 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
3815-30-3, 943-88-4 | |
Record name | (3E)-4-(4-Methoxyphenyl)-3-buten-2-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3815-30-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | p-Methoxybenzylideneacetone | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000943884 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-Buten-2-one, 4-(4-methoxyphenyl)-, (E)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003815303 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | p-Anisilidenacetone | |
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Record name | p-Anisilidenacetone | |
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URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=7946 | |
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Record name | 3-Buten-2-one, 4-(4-methoxyphenyl)- | |
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Record name | 3-Buten-2-one, 4-(4-methoxyphenyl)- | |
Source | EPA DSSTox | |
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Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (3E)-4-(4-Methoxyphenyl)-3-buten-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301282472 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-(4-methoxyphenyl)-3-buten-2-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.012.186 | |
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Record name | trans-4-(p-Methoxyphenyl)-3-buten-2-one | |
Source | European Chemicals Agency (ECHA) | |
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Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | P-METHOXYBENZYLIDENEACETONE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/79U9LYF10I | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the potential application of 4-Methoxybenzalacetone in addressing bacterial infections?
A1: While 4-Methoxybenzalacetone is primarily known as a synthetic intermediate, recent research suggests it might have potential as a quorum sensing inhibitor against certain bacteria. A study explored its activity against Chromobacterium violaceum and Pseudomonas aeruginosa, two bacteria known to utilize quorum sensing for virulence factor production and biofilm formation. [] While further research is needed, this finding highlights 4-Methoxybenzalacetone as a potential starting point for developing novel antibacterial agents.
Q2: Where can I find a detailed procedure for synthesizing 4-Methoxybenzalacetone?
A2: A detailed protocol for the synthesis of 4-Methoxybenzalacetone via an aldol condensation reaction is available. [] This resource likely outlines the necessary reagents, reaction conditions, and purification steps for obtaining the compound.
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